Cas no 119162-46-8 (5-Amino-3-(3-methoxyphenyl)isoxazole)

• Product Name: 5-Amino-3-(3-methoxyphenyl)isoxazole
• CAS No: 119162-46-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD07383035
• CID: 133025
• PubChem ID: 4669099
• Update Time: 2025-05-26

5-Amino-3-(3-methoxyphenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxyphenyl)isoxazol-5-amine
• 3-(3-Methoxyphenyl)-5-isoxazolamine
• 5-AMINO-3-(3-METHOXYPHENYL)ISOXAZOLE
• 5-Isoxazolamine,3-(3-methoxyphenyl)-
• 3-(3-methoxyphenyl)-1,2-oxazol-5-amine
• 3-(3-METHOXY-PHENYL)-ISOXAZOL-5-YLAMINE
• 3-(3-Methoxyphenyl)isoxazol-5-amine, 3-(5-Amino-1,2-oxazol-3-yl)anisole
• 5-Isoxazolamine, 3-(3-methoxyphenyl)-
• 3-(3-methoxyphenyl)isoxazole-5-ylamine
• methoxyphenylisoxazolamine
• STK348648
• SBB025141
• BBL015867
• 0703AD
• RP11255
• TRA0172612
• FT-0706882
• AMY12166
• 119162-46-8
• SY012485
• AKOS000261630
• CS-0085326
• ARGIPRESSINACETATE
• J-510617
• BA-0825
• 3-(3-methoxy-phenyl)-isoxazol-5-ylamine, AldrichCPR
• SCHEMBL22653460
• A892643
• DTXSID80405392
• MFCD07383035
• EN300-231552
• DB-061527
• 5-Amino-3-(3-methoxyphenyl)isoxazole

• MDL： MFCD07383035
• Inchi： 1S/C10H10N2O2/c1-13-8-4-2-3-7(5-8)9-6-10(11)14-12-9/h2-6H,11H2,1H3
• InChI Key： GFZSBBXGHNWHSF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=C(C=2)OC)=N1)N

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3
• XLogP3: 1.7

Experimental Properties

• Melting Point: 91-93°C
• PSA: 61.28000
• LogP: 2.51360

5-Amino-3-(3-methoxyphenyl)isoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312-P330-P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-Amino-3-(3-methoxyphenyl)isoxazole

Introduction to 5-Amino-3-(3-methoxyphenyl)isoxazole (CAS No. 119162-46-8)

5-Amino-3-(3-methoxyphenyl)isoxazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile biological activities. This heterocyclic compound, identified by the Chemical Abstracts Service Number (CAS No.) 119162-46-8, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and methoxy functional groups on a phenyl ring, coupled with an isoxazole core, contributes to its distinctive chemical properties and reactivity, making it a valuable scaffold for developing novel therapeutic agents.

The isoxazole ring system is a prominent feature in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In the case of 5-Amino-3-(3-methoxyphenyl)isoxazole, the combination of the amino group at the 5-position and the methoxy-substituted phenyl ring at the 3-position introduces additional layers of functionality. This structural motif allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological profile for specific therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Amino-3-(3-methoxyphenyl)isoxazole and biological targets. Studies have demonstrated that this compound can exhibit inhibitory effects on various enzymes and pathways implicated in inflammatory diseases, cancer, and infectious disorders. The amino group serves as a potential hydrogen bond acceptor or donor, enhancing binding affinity to target proteins, while the methoxyphenyl moiety contributes to hydrophobic interactions, further stabilizing the complex.

One of the most compelling aspects of 5-Amino-3-(3-methoxyphenyl)isoxazole is its role as a key intermediate in synthesizing more complex molecules with enhanced biological activity. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes. For instance, derivatives of 5-Amino-3-(3-methoxyphenyl)isoxazole have shown promise in preclinical studies as potential candidates for treating chronic inflammatory conditions by modulating cytokine production and immune responses.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 5-Amino-3-(3-methoxyphenyl)isoxazole, given its structural similarity to known bioactive compounds. Its isoxazole core is a common structural element in drugs that have demonstrated efficacy in treating neurological disorders, cardiovascular diseases, and metabolic conditions. By incorporating modifications such as halogen substituents or additional heterocycles, chemists can further optimize the pharmacokinetic and pharmacodynamic properties of this scaffold.

Moreover, synthetic methodologies have been refined to facilitate efficient production of 5-Amino-3-(3-methoxyphenyl)isoxazole, ensuring scalability for industrial applications. Modern synthetic routes often involve multi-step organic transformations starting from readily available precursors, employing catalytic methods to enhance yield and purity. These advancements have made it feasible to produce sufficient quantities of this compound for both academic research and commercial development.

In conclusion, 5-Amino-3-(3-methoxyphenyl)isoxazole (CAS No. 119162-46-8) represents a promising candidate in medicinal chemistry due to its unique structural features and biological activities. Its potential applications span across multiple therapeutic areas, driven by ongoing research efforts aimed at uncovering new mechanisms of action and developing next-generation therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in addressing unmet medical needs.